3-(furan-2-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1H-pyrazole-5-carboxamide
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Description
3-(furan-2-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H12N4O4 and its molecular weight is 324.296. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities
Research involving similar compounds has focused on their synthesis and evaluation for antimicrobial activities. For instance, derivatives of furan and pyrazole have been synthesized and tested against various microorganisms, indicating the potential for these compounds to serve as bases for developing new antimicrobial agents (Zaki et al., 2018).
Anticancer Properties
Compounds with furan and pyrazole scaffolds have also been investigated for their anticancer properties. Studies have synthesized and tested such derivatives against cancer cell lines, suggesting their utility in designing novel anticancer therapeutics (Zaki et al., 2018).
Antiprotozoal Activities
The structural motifs present in 3-(furan-2-yl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)-1H-pyrazole-5-carboxamide have been explored for antiprotozoal activities. Compounds bearing isoxazole and furan rings have shown promise against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential in treating protozoal infections (Patrick et al., 2007).
Structural and Activity Relationship Studies
Further research has focused on understanding the structure-activity relationships (SAR) of similar compounds, aiming to elucidate how different substitutions on the furan and pyrazole rings affect their biological activity. This knowledge assists in the rational design of more effective and selective agents (Brown & Cowden, 1982).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-1H-pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O4/c21-16(12-8-11(18-19-12)13-3-1-5-22-13)17-9-10-7-15(24-20-10)14-4-2-6-23-14/h1-8H,9H2,(H,17,21)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAHWHDHVJRQXIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=CC(=NN2)C(=O)NCC3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.